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Get Quote

The key parameters for the analysis of erythrocentaurin, as established in one research paper, are

summarized in the table below.

Parameter

Specification | Value

Plant Source

Stationary Phase

Mobile Phase

Detection Wavelength

Rf Value

Linearity Range

Correlation Coefficient

Limit of Detection (LOD)

Limit of Quantification (LOQ)

Application

Enicostemma littorale [1]

Silica gel 60 F(_{254}) HPTLC plates [1]

Toluene / Ethyl acetate / Formic acid (80:18:2, v/v/v) [1]

230 nm [1]

0.54 + 0.04 [1]

200 - 1500 ng per band [1]

0.99417 [1]

~60 ng per band [1]

~180 ng per band [1]

Estimation in plant extracts and fractions [1]
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This method was used to estimate erythrocentaurin content after its isolation using Medium-Pressure
Liquid Chromatography (MPLC). The isolated compound was also evaluated for a-amylase inhibitory

activity (ICso 1.67 + 0.28 mg/mL.), relevant to antidiabetic research [1].

Reference HPTLC Validation Framework

A full method validation requires testing additional parameters. The table below outlines standard validation
criteria, with examples from a fully validated HPTLC method for swertiamarin, another compound found in

Enicostemma littorale [2]. This can serve as a guide for the validation work you would need to perform for

erythrocentaurin.

Validation . N Example from Swertiamarin HPTLC
Typical Guideline

Parameter Method

Accuracy Comparison to reference standard or Mean recovery: 97.69% - 100.03% [2]

(Recovery) spiking study [3]

Precision Intra-day & Inter-day RSD (Relative Intra-day RSD: <1.42%; Inter-day RSD:
Standard Deviation) [3] <1.83% [2]

Specificity Ability to distinguish analyte from Specific, compact band with no
other components [3] interference from extract matrix [2]

Robustness Deliberate variations in method Method is described as "robust and
conditions [3] reliable" [2]

Workflow for HPTLC Method Development and
Validation

The process of developing and validating an HPTLC method involves several key stages, from initial setup
to final analysis. The diagram below illustrates this workflow, integrating the specific parameters for

erythrocentaurin where available.
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Suggestions for Further Research

Given the limited specific data, here are suggestions for your work:

e Cross-Reference with Related Compounds: Use the detailed parameters from the swertiamarin
validation [2] as a starting point for designing your own validation study for erythrocentaurin.

¢ Explore Broader Literature: The current search did not yield multiple independent HPTLC methods
for erythrocentaurin. A deeper literature review in specialized scientific databases may be
necessary.

¢ Focus on Isolation: Since the available HPTLC method is for estimation, the initial isolation of pure
erythrocentaurin from Enicostemma littorale using Medium-Pressure Liquid Chromatography
(MPLC) is a critical first step [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s527400?utm_src=pdf-bulk
https://www.smolecule.com/products/s527400?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

